Methyl 5-[(benzylamino)methyl]-2-furoate hydrochloride

• IUPAC Name: methyl 5-[(benzylamino)methyl]furan-2-carboxylate;hydrochloride
• InChI: InChI=1S/C14H15NO3.ClH/c1-17-14(16)13-8-7-12(18-13)10-15-9-11-5-3-2-4-6-11;/h2-8,15H,9-10H2,1H3;1H
• InChI Key: BIIBGZOWGFELSU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CNCC2=CC=CC=C2.Cl
• Molecular Formula: C14H16ClNO3
• Molecular Weight: 281.73 g/mol
• CAS No.: 1177362-09-2

Description

Methyl 5-[(benzylamino)methyl]-2-furoate hydrochloride is a useful research compound. Its molecular formula is C14H16ClNO3 and its molecular weight is 281.73 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Bioactive Precursor in Organic Synthesis: Methyl-2-formyl benzoate, a compound with structural similarities to Methyl 5-[(benzylamino)methyl]-2-furoate hydrochloride, is recognized for its pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. It serves as a versatile substrate and a significant precursor for the development of new bioactive molecules, highlighting the importance of similar compounds in drug discovery and pharmaceutical applications (Farooq & Ngaini, 2019).

Chemical Modifications and Material Science

• Chemical Modification of Biopolymers: Research on xylan derivatives, including ethers and esters, demonstrates the potential of chemical modifications to create new materials with specific properties. These modifications can result in biopolymer applications ranging from drug delivery to antimicrobial agents, indicating the potential utility of this compound in similar contexts (Petzold-Welcke et al., 2014).

Advanced Synthesis Techniques for Environmental and Health Applications

• Dehydration of Sugars to Value-added Chemicals: The valorization of sugars into chemicals like 5-hydroxymethylfurfural (5-HMF) and furfural, using advanced synthesis techniques, highlights a methodological approach that could be relevant for synthesizing or modifying compounds like this compound for use in green chemistry and sustainable materials production (Esteban et al., 2020).

Environmental Epigenetics

• Environmental Exposure and Epigenetic Modifications: Studies have demonstrated that environmental exposures, including chemicals, can induce alterations in DNA methylation patterns, such as 5-hydroxymethylcytosine (5hmC), which play a role in gene regulation. This area of research may provide a context for investigating the effects of novel compounds on genetic function and their potential therapeutic applications in mitigating environmentally induced genetic dysfunctions (Efimova et al., 2020).